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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520

For Researchers, Scientists, and Drug Development Professionals

Dibromoiodomethane is a halogenated organic compound that requires careful handling and
disposal to ensure laboratory safety and environmental protection. This document provides
essential, immediate safety and logistical information, including operational and disposal plans,
to guide you in the proper management of this chemical. By adhering to these procedures, you
contribute to a safer research environment and build trust in our collective commitment to
responsible chemical handling.

Immediate Safety and Handling Precautions

Before handling dibromoiodomethane, it is crucial to consult the Safety Data Sheet (SDS) for
comprehensive safety information. Always work in a well-ventilated area, preferably within a
certified chemical fume hood.[1][2] Personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat, must be worn at all times to prevent skin and
eye contact.[1]

Quantitative Hazard Data

While specific toxicological data for dibromoiodomethane is limited, the data for structurally
similar trihalomethanes underscore the need for cautious handling. The following table
summarizes key exposure limits for related compounds.
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Compound Agency Exposure Limit Notes

Skin notation indicates
0.5 ppm (5 mg/m3) - ]
Bromoform OSHA potential for dermal
TWA _
absorption.[3]

0.5 ppm (5.2 mg/m?) -

Bromoform NIOSH
TWA

Bromoform ACGIH 0.5 ppm - TWA
Dibromodifluorometha 100 ppm (860 mg/m3)

OSHA [4]
ne - TWA
Dibromodifluorometha 100 ppm (860 mg/m3)

NIOSH
ne - TWA
Dibromodifluorometha

ACGIH 100 ppm - TWA
ne

Carcinogen; reduce

Ethylene Dibromide OSHA 25 ppm - Ceiling exposure to the lowest

feasible concentration.

TWA: Time-Weighted Average for an 8-hour workday. Ceiling: Absolute exposure limit that
should not be exceeded at any time.

Standard Operating Procedure for Disposal

The primary and recommended method for the disposal of dibromoiodomethane is through a
certified hazardous waste management service. Attempting to neutralize the chemical in the lab
without a validated protocol is strongly discouraged.

Step 1: Waste Segregation and Collection

» Designated Waste Container: Collect all dibromoiodomethane waste, including
contaminated materials, in a dedicated, clearly labeled, and compatible waste container.
Suitable containers are typically made of polyethylene.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.osha.gov/chemicaldata/576
https://www.cdc.gov/niosh/npg/npgd0214.html
https://www.benchchem.com/product/b121520?utm_src=pdf-body
https://www.benchchem.com/product/b121520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Halogenated Waste Stream: Ensure the waste container is designated for "Halogenated
Solvents." Do not mix with non-halogenated solvents, as this significantly increases disposal
costs and complexity.

o Labeling: Affix a "Hazardous Waste" tag to the container before adding the first drop of
waste. The label must include:

The words "Hazardous Waste."

[¢]

The full chemical name: "Dibromoiodomethane."

[e]

o

The specific hazards (e.g., Toxic, Irritant).

The date of initial waste accumulation.

[¢]

[¢]

The name of the principal investigator or lab supervisor.
Step 2: Storage of Waste

e Secure Storage: Store the waste container in a designated satellite accumulation area within
the laboratory.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

» Closed Containers: Keep the container tightly sealed at all times, except when adding waste.

o Ventilation: Store in a well-ventilated area, such as under a fume hood designed for chemical
storage.

Step 3: Arranging for Disposal

o Contact Environmental Health and Safety (EHS): Once the container is nearly full (do not
overfill), contact your institution's Environmental Health and Safety (EHS) department to
arrange for a waste pickup.

o Follow Institutional Procedures: Adhere to all institutional guidelines for hazardous waste
disposal.
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Spill Management

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS. If the
spill is small and you are trained to handle it:

e Wear appropriate PPE.
o Contain the spill using an inert absorbent material (e.g., vermiculite, sand).
o Carefully collect the absorbed material into a designated hazardous waste container.

o Clean the spill area as directed by your institution's safety protocols.

Potential Neutralization Chemistry (For
Informational Purposes Only)

Disclaimer: The following information is for educational purposes only and does not constitute a
recommended experimental protocol. These reactions should not be attempted for waste
disposal without a thoroughly validated and safety-reviewed procedure.

Halogenated alkanes can undergo nucleophilic substitution reactions. For example, reaction
with a base like sodium hydroxide can lead to the formation of an alcohol and halide salts.

e Reaction with Sodium Hydroxide:CHBrz1 + 3NaOH — CH(OH)s + 2NaBr + Nal (The initial
product, a triol, would be unstable and likely decompose).

Another potential reaction involves dehalogenation with a reducing agent like sodium
thiosulfate. Thiosulfate is known to react with alkyl halides.

o Reaction with Sodium Thiosulfate: The reaction mechanism is complex and can result in
various products.

These reactions can be vigorous and may produce hazardous byproducts. The efficiency and
safety of these reactions for the complete neutralization of dibromoiodomethane are not
established. Therefore, the standard procedure of collection and disposal through a certified
hazardous waste program remains the only recommended method.
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dibromoiodomethane in a laboratory setting.
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Caption: Workflow for the safe disposal of dibromoiodomethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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